Cas no 732283-82-8 (Benzene, [[(2,2-dimethylcyclopropyl)methyl]sulfonyl]-)

• Product Name: Benzene, [[(2,2-dimethylcyclopropyl)methyl]sulfonyl]-
• CAS No: 732283-82-8
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 542818
• PubChem ID: 11229841
• Update Time: 2025-04-19

Benzene, [[(2,2-dimethylcyclopropyl)methyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(2,2-dimethylcyclopropyl)methyl]sulfonyl]-
• (2,2-dimethylcyclopropyl)methylsulfonylbenzene
• 732283-82-8
• DTXSID40459457

• Inchi： 1S/C12H16O2S/c1-12(2)8-10(12)9-15(13,14)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： QULOVAPYBSYIDP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1CC1(C)C)(=O)=O

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų